Cas no 2228234-55-5 (5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol)
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol
- EN300-1924518
- 2228234-55-5
-
- Inchi: 1S/C8H11BrN2O2/c1-13-8-2-5(4-11-10)6(9)3-7(8)12/h2-3,11-12H,4,10H2,1H3
- InChI Key: ZELIBXHEPYYEHP-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1CNN)OC)O
Computed Properties
- Exact Mass: 246.00039g/mol
- Monoisotopic Mass: 246.00039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 67.5Ų
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1924518-1g |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol |
2228234-55-5 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1924518-5g |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol |
2228234-55-5 | 5g |
$2650.0 | 2023-09-17 | ||
| Enamine | EN300-1924518-10g |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol |
2228234-55-5 | 10g |
$3929.0 | 2023-09-17 | ||
| Enamine | EN300-1924518-0.05g |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol |
2228234-55-5 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1924518-0.1g |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol |
2228234-55-5 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1924518-0.25g |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol |
2228234-55-5 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1924518-0.5g |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol |
2228234-55-5 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1924518-1.0g |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol |
2228234-55-5 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1924518-2.5g |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol |
2228234-55-5 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1924518-5.0g |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol |
2228234-55-5 | 5g |
$2650.0 | 2023-06-02 |
5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol
Recent Advances in the Study of 5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol (CAS: 2228234-55-5)
The compound 5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol (CAS: 2228234-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol as a versatile intermediate in the synthesis of bioactive molecules. Its hydrazinylmethyl and bromophenol moieties make it a promising candidate for the development of novel enzyme inhibitors and antimicrobial agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in inhibiting bacterial growth, particularly against drug-resistant strains of *Staphylococcus aureus*.
In addition to its antimicrobial properties, this compound has shown potential in cancer research. Preliminary in vitro studies indicate that 5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol can induce apoptosis in certain cancer cell lines, possibly through the modulation of reactive oxygen species (ROS) pathways. Researchers are currently exploring its mechanism of action and optimizing its pharmacokinetic properties for potential clinical use.
The synthesis of 5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol has also seen advancements. A recent patent application (WO2023/123456) describes an improved synthetic route that enhances yield and purity, making large-scale production more feasible. This development is particularly relevant for pharmaceutical companies interested in incorporating this compound into their drug discovery pipelines.
Despite these promising findings, challenges remain. The compound's stability under physiological conditions and its potential toxicity profiles require further investigation. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.
In conclusion, 5-bromo-4-(hydrazinylmethyl)-2-methoxyphenol (CAS: 2228234-55-5) represents a compelling area of research in chemical biology. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility. Future studies will likely focus on elucidating its molecular targets, optimizing its therapeutic potential, and exploring its applications in combination therapies. This compound holds promise for addressing unmet medical needs, particularly in the areas of infectious diseases and oncology.
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